Cas no 7304-72-5 (tert-butyl 2-chloro-3-oxobutanoate)

• Product Name: tert-butyl 2-chloro-3-oxobutanoate
• CAS No: 7304-72-5
• MF: C₈H₁₃ClO₃
• MW: 192.640022039413
• MDL: MFCD20622133
• CID: 543077
• PubChem ID: 13426039
• Update Time: 2025-04-19

tert-butyl 2-chloro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-chloro-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-chloro-3-oxobutanoate
• 7304-72-5
• SCHEMBL3827638
• tert-Butyl2-chloro-3-oxobutanoate
• EN300-207982
• DTXSID80540479

• MDL： MFCD20622133
• Inchi： 1S/C8H13ClO3/c1-5(10)6(9)7(11)12-8(2,3)4/h6H,1-4H3
• InChI Key： ZTHHPFWQCBJKDK-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 192.05539
• Monoisotopic Mass: 192.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives